Cas no 1147422-00-1 (Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate)

Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate structure
1147422-00-1 structure
Product Name:Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
CAS No:1147422-00-1
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD11877862
CID:842671
Update Time:2025-04-19

Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
    • Octahydro-pyrrolo[3,2-c]pyridine-1-carboxylic acid tert-butyl ester
    • +-(3R*,7S*)-tert-butyl octahydropyrrolo[2,3-c]pyridine-1-carboxylate
    • +-(3R*,7S*)-tert-butyl octahydropyrrolo[3,2-c]pyridine-1-carboxylate
    • 1-Boc-1H-octahydropyrrolo[3,2-c]pyridine
    • 1H-Pyrrolo[2,3-c]pyridine-1-carboxylic acid
    • tert-butyl octahydro-1H-pyrrolo[2,3-c]pyridine-1-carboxylate
    • 1-BOC-OCTAHYDROPYRROLO[3,2-C]PYRIDINE
    • tert-butyl octahydropyrrolo[3,2-c]pyridine-1-carboxylate
    • HMLJDLIVSQQLPO-UHFFFAOYSA-N
    • 2428AA
    • TRA0019559
    • PB13483
    • SY007469
    • 1-N-Boc-Octahydropyrrolo[3,2-c]pyridine
    • AB0083402
    • C
    • Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate
    • MDL: MFCD11877862
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-5-9-8-13-6-4-10(9)14/h9-10,13H,4-8H2,1-3H3
    • InChI Key: HMLJDLIVSQQLPO-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC2CNCCC12)=O

Computed Properties

  • Exact Mass: 226.16800
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.052±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 313.8±35.0℃ at 760 mmHg
  • Solubility: Slightly soluble (3.6 g/l) (25 º C),
  • PSA: 41.57000
  • LogP: 1.87200

Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-Butyl octahydro-1H-pyrrolo[3,2-c]pyridine-1-carboxylate Pricemore >>

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